Cas no 22038-57-9 (2-Butenoic acid, 2-chloro-, methyl ester, (E)-)

• Product Name: 2-Butenoic acid, 2-chloro-, methyl ester, (E)-
• CAS No: 22038-57-9
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• CID: 1406808
• PubChem ID: 529728
• Update Time: 2025-04-20

2-Butenoic acid, 2-chloro-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-chloro-, methyl ester, (E)-
• methyl 2-chlorobut-2-enoate
• 22038-57-9
• DTXSID90336183
• AGN-PC-02LN31

• Inchi： 1S/C5H7ClO2/c1-3-4(6)5(7)8-2/h3H,1-2H3
• InChI Key： NTMJDABWJARASG-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OC)=CC

Computed Properties

• Exact Mass: 134.01351
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3